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molecular formula C12H10N2O B8373794 Indoaniline

Indoaniline

Cat. No. B8373794
M. Wt: 198.22 g/mol
InChI Key: AQGWPXKACQPGDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04675130

Procedure details

0.02 mole (2.46 g) 5-amino 2-methyl phenol and 0.02 mole (2.85 g) chloroparaphenylene diamine are dissolved in 200 cc water to which have been added 50 cc ammonia 22° Be. To this mixture there is added, little by little with agitation, 0.04 mole (13.16 g) potassium ferricyanide. The reaction mass is then filtered on a suction filter and a yield of 5 g of said indoaniline is obtained. After recrystallization in a pyridine and water mixture, the said indoaniline recovered melts at 120°.
Name
5-amino 2-methyl phenol
Quantity
2.46 g
Type
reactant
Reaction Step One
[Compound]
Name
diamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
200 mL
Type
reactant
Reaction Step One
Name
ammonia
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
potassium ferricyanide
Quantity
13.16 g
Type
catalyst
Reaction Step Three
Name
indoaniline

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[CH:4][C:5](C)=[C:6](O)[CH:7]=1.[NH3:10].[OH2:11]>[Fe-3](C#N)(C#N)(C#N)(C#N)(C#N)C#N.[K+].[K+].[K+]>[CH:2]1[C:3](=[N:10][C:5]2[CH:6]=[CH:7][C:2]([NH2:1])=[CH:3][CH:4]=2)[CH:4]=[CH:5][C:6](=[O:11])[CH:7]=1 |f:3.4.5.6|

Inputs

Step One
Name
5-amino 2-methyl phenol
Quantity
2.46 g
Type
reactant
Smiles
NC=1C=CC(=C(C1)O)C
[Compound]
Name
diamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
water
Quantity
200 mL
Type
reactant
Smiles
O
Step Two
Name
ammonia
Quantity
50 mL
Type
reactant
Smiles
N
Step Three
Name
potassium ferricyanide
Quantity
13.16 g
Type
catalyst
Smiles
[Fe-3](C#N)(C#N)(C#N)(C#N)(C#N)C#N.[K+].[K+].[K+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
To this mixture there is added
FILTRATION
Type
FILTRATION
Details
The reaction mass is then filtered on a suction
FILTRATION
Type
FILTRATION
Details
filter

Outcomes

Product
Name
indoaniline
Type
product
Smiles
C1=CC(=O)C=CC1=NC2=CC=C(C=C2)N
Measurements
Type Value Analysis
AMOUNT: MASS

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.